Cas no 89185-31-9 (Cyclobuta[b]naphthalen-1(2H)-one)

• Product Name: Cyclobuta[b]naphthalen-1(2H)-one
• CAS No: 89185-31-9
• MF: C₁₂H₈O
• MW: 168.191323280334
• CID: 609570
• PubChem ID: 13182757
• Update Time: 2025-04-19

Cyclobuta[b]naphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• Cyclobuta[b]naphthalen-1(2H)-one
• 1H-cyclobuta[b]naphthalen-2-one
• DTXSID50525394
• 89185-31-9

• Inchi： 1S/C12H8O/c13-12-7-10-5-8-3-1-2-4-9(8)6-11(10)12/h1-6H,7H2
• InChI Key： LMTDHJHXWQQJET-UHFFFAOYSA-N
• SMILES： O=C1CC2C=C3C=CC=CC3=CC=21

Computed Properties

• Exact Mass: 168.057514874g/mol
• Monoisotopic Mass: 168.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes